Cas no 163496-32-0 (Hexanoic acid, 6-(phenylsulfonyl)-, methyl ester)

• Product name: Hexanoic acid, 6-(phenylsulfonyl)-, methyl ester
• CAS No: 163496-32-0
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 1345183

Hexanoic acid, 6-(phenylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-(phenylsulfonyl)-, methyl ester

• Inchi： 1S/C13H18O4S/c1-17-13(14)10-6-3-7-11-18(15,16)12-8-4-2-5-9-12/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key： LULVTQMBTKFRFD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 270.09264

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 413.7±37.0 °C(Predicted)
• PSA: 60.44